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Compound of Interest |

Compound Name: 3-Chloro-6-cyclohexylpyridazine
CAS No.: 105538-78-1
Cat. No.: B3375066

Get Quote

Technical Guide for Medicinal Chemistry & Drug Development

Executive Summary: The Pyridazine Scaffold

3-Chloro-6-cyclohexylpyridazine (CAS: 105538-78-1) represents a critical building block in
the synthesis of bioactive heterocyclic compounds. The pyridazine core serves as a bioisostere
for phenyl or pyridine rings, offering unique hydrogen-bonding potential (via N-N lone pairs) and
altered metabolic stability. The 3-chloro substituent acts as a versatile electrophilic handle for
nucleophilic aromatic substitution (SNAr) or metal-catalyzed cross-couplings, while the 6-
cyclohexyl moiety introduces significant lipophilicity and steric bulk, often exploited to fill
hydrophobic pockets in target proteins (e.g., COX/LOX inhibitors, GABA antagonists).

This guide provides a rigorous physicochemical characterization protocol, moving beyond
simple identification to in-depth structural and thermodynamic profiling required for IND-
enabling studies.

Molecular Identity & Structural Verification
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Before physicochemical profiling, the structural integrity of the compound must be validated to
ensure data accuracy.

Table 1: Chemical Identity

Property Specification

IUPAC Name 3-Chloro-6-cyclohexylpyridazine
CAS Number 105538-78-1

Molecular Formula C10H13CIN2

Molecular Weight 196.68 g/mol

SMILES CIC1=NN=C(C2CCcCcCccC2)C=C1

| Physical State | Crystalline Solid (White to Off-White) |

Spectroscopic Signatures

The following spectroscopic data points are theoretical baselines derived from validated
pyridazine analogs (e.g., 3-chloro-6-methylpyridazine, 3-chloro-6-phenylpyridazine).

e H-NMR (400 MHz, CDCls):
o Aromatic Region: Two doublets characteristic of the pyridazine ring protons.

» ~7.45 ppm (d, 1H, H-4)

= ~7.30 ppm (d, 1H, H-5)
o Aliphatic Region: Distinct cyclohexyl multiplets.

» ~2.90 ppm (tt, 1H, methine CH attached to pyridazine ring).

» ~1.20-2.00 ppm (m, 10H, remaining cyclohexyl protons).

e BC-NMR (100 MHz, CDCls):
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o Pyridazine Carbons: Three quaternary carbons (C-Cl, C-Cyclohexyl) and two methine
carbons. Signals expected at

~165 (C-6), 155 (C-3), 128 (C-4), 125 (C-5).

e Mass Spectrometry (LC-MS/ESI):
o Parent lon: [M+H]* = 197.08 Da.

o Isotope Pattern: Distinct 3:1 ratio for [M] : [M+2] (197 : 199) confirms the presence of a
single Chlorine atom.

Physicochemical Characterization Protocols

This section details the experimental workflows to determine the thermodynamic and solution-
state properties of the compound.

Thermodynamic Analysis (Solid State)

Understanding the solid-state form is crucial for formulation and stability.
Protocol: Differential Scanning Calorimetry (DSC)
e Objective: Determine Melting Point (MP) and Polymorphic Purity.
e Method:
o Weigh 2—4 mg of sample into a Tzero aluminum pan.
o Equilibrate at 25°C.
o Ramp 10°C/min to 200°C under N2 purge (50 mL/min).
o Expected Result: A sharp endothermic peak corresponding to melting.
o Predicted MP:65°C — 85°C. (Note: The cyclohexyl group disrupts the planar

-stacking seen in phenyl analogs (MP ~117°C), likely lowering the melting point).
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Protocol: Thermogravimetric Analysis (TGA)
o Objective: Assess thermal stability and volatile content (solvates).
e Method: Ramp 10°C/min from ambient to 350°C.

» Criteria: < 0.5% weight loss before MP indicates an anhydrous, non-solvated form.
Decomposition onset (

) is expected > 200°C.

Solution State Properties

The 6-cyclohexyl group drastically alters solubility compared to the parent pyridazine.

Table 2: Predicted Solution Properties

Property Value (Predicted) Context

Highly Lipophilic. The
LogP (Octanol/Water) 3.5-3.8 cyclohexyl group adds ~3
log units vs. methyl.

Poorly soluble; requires co-
Water Solubility <10 pg/mL solvents (DMSO, PEG400) for

bioassays.

| pKa (Conjugate Acid) | ~2.0 — 2.5 | Weakly basic. Protonation occurs at N-2. The electron-
withdrawing CI reduces basicity compared to pyridazine (pKa 2.3). |

Experimental Workflow: LogP Determination (Shake-Flask Method)

e Saturation: Dissolve compound in octanol-saturated water and water-saturated octanol.

e Equilibrium: Shake for 24 hours at 25°C.

e Analysis: Separate phases and quantify concentration via HPLC-UV (

~270 nm).
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e Calculation:

Stability & Reactivity Profile

The 3-chloro position is the chemically active site. Stability studies must focus on hydrolysis
and nucleophilic displacement.

Reactivity Logic

The pyridazine ring is electron-deficient (similar to pyridine but more pronounced due to two
nitrogens).

» Nucleophilic Aromatic Substitution (SNAr): The Chloride at C-3 is activated. It is susceptible
to displacement by strong nucleophiles (amines, thiols, alkoxides), especially under basic
conditions or elevated temperatures.

e Hydrolysis: Under acidic conditions (e.g., 1N HCI, reflux), the chloro group may hydrolyze to
form the pyridazinone derivative (3-hydroxy-6-cyclohexylpyridazine), though this is slow.

Forced Degradation Protocol

To validate stability for storage:
e Acid Stress: 0.1 N HCI, 60°C, 24h

Analyze for hydrolysis (M+H = 179).

e Base Stress: 0.1 N NaOH, 60°C, 24h

Analyze for SNAr hydrolysis product.

¢ Oxidative Stress: 3% H202, RT, 24h

Analyze for N-oxide formation (M+16).

Visualization of Characterization Workflow
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Caption: Logical workflow for the isolation and sequential characterization of the target
compound.
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Caption: Primary reactivity pathways for 3-Chloro-6-cyclohexylpyridazine under stress or
synthetic application.

References

¢ PubChem Compound Summary. (2025). 3-Chloro-6-cyclohexylpyridazine (CID
13735308). National Center for Biotechnology Information. Link

¢ ChemicalBook. (2025). 3-Chloro-6-cyclohexylpyridazine CAS 105538-78-1 Entry.[1] Link

e Coad, P. et al. (1965). Chemistry of Pyridazines. Journal of Organic Chemistry. (General
reference for pyridazine reactivity and halogen displacement).

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b3375066/docs?utm_src=pdf-body-img#comprehensive-physicochemical-profiling-of-3-chloro-6-cyclohexylpyridazine
https://www.benchchem.com/product/b3375066/docs?utm_src=pdf-body-img#comprehensive-physicochemical-profiling-of-3-chloro-6-cyclohexylpyridazine
https://www.benchchem.com/product/b3375066/docs?utm_src=pdf-body#comprehensive-physicochemical-profiling-of-3-chloro-6-cyclohexylpyridazine
https://www.benchchem.com/product/b3375066/docs?utm_src=pdf-body#comprehensive-physicochemical-profiling-of-3-chloro-6-cyclohexylpyridazine
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F13735308
https://www.benchchem.com/product/b3375066/docs?utm_src=pdf-body#comprehensive-physicochemical-profiling-of-3-chloro-6-cyclohexylpyridazine
https://www.xixisys.com/substances/105538-78-1
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.chemicalbook.com%2FChemicalProductProperty_EN_CB62507852.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3375066?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Sigma-Aldrich. (2025). Safety Data Sheet: 3-Chloro-6-phenylpyridazine (Analog Reference).
Link

e BenchChem. (2025). Synthesis of 3-Phenyl-6-chloropyridazin-4-ol. (Reference for
Suzuki/Grignard synthetic routes on pyridazine core). Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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6-cyclohexylpyridazine]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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